Cas no 536-66-3 (4-Isopropylbenzoic acid)

4-Isopropylbenzoic acid Properties

Names and Identifiers

• 4-Isopropylbenzoic acid
• Cuminic acid
• 4-(1-Methylethyl)ben
• 4-(1-Methylethyl)benzoic Acid
• 4-propan-2-ylbenzoic acid
• Cumicacid
• p-Isopropylbenzoic Acid
• CUMIC ACID
• 4-(propan-2-yl)benzoic acid
• Benzoic acid, 4-(1-methylethyl)-
• Benzoic acid, p-isopropyl-
• p-cumic acid
• 4-Isopropyl benzoic acid
• p-Cumate
• 4-Isopropylbenzoicacid
• 4-isopropyl-benzoic acid
• 6LP0WTM1JB
• CKMXAIVXVKGGFM-UHFFFAOYSA-N
• Benzoic acid, p-isopropyl- (8CI)
• 4-(methylethyl)benz
• +Expand

• MDL： MFCD00002564
• InChIKey： CKMXAIVXVKGGFM-UHFFFAOYSA-N
• Inchi： 1S/C10H12O2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h3-7H,1-2H3,(H,11,12)
• SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O
• BRN： 1907514

Computed Properties

• Exact Mass: 164.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.08373
• Heavy Atom Count: 12
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.50820
• PSA: 37.30000
• Merck: 2618
• Refractive Index: 1.5198 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 125°C/0.2mmHg(lit.)
• Melting Point: 116.0 to 120.0 deg-C
• Flash Point: 128.1 °C
• Solubility: alcohol: soluble(lit.)
• Color/Form: White powder
• Solubility: dissolve in water
• Density: d4 1.162

4-Isopropylbenzoic acid Security Information

• Symbol: GHS07
• RTECS：DH3850500
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

4-Isopropylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters